Cas no 392293-19-5 (ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 392293-19-5
• MF: C₂₁H₂₀N₄O₅S₂
• MW: 472.537302017212
• CID: 6418052
• PubChem ID: 4445161
• Update Time: 2025-08-04

ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 4-[[2-[[5-[(4-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetyl]amino]-, ethyl ester
• Ethyl 4-[[2-[[5-[(4-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• Oprea1_128802
• ethyl 4-(2-((5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• AKOS024576705
• F0417-0284
• 392293-19-5
• ethyl 4-(2-{[5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate

• Inchi： 1S/C21H20N4O5S2/c1-3-30-19(28)14-4-8-15(9-5-14)22-17(26)12-31-21-25-24-20(32-21)23-18(27)13-6-10-16(29-2)11-7-13/h4-11H,3,12H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key： UKGVGKQXNWRRCU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(=CC=2)OC)=O)S1)CC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 472.08751210g/mol
• Monoisotopic Mass: 472.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 7.72±0.50(Predicted)

Additional information on ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 4-(2-{5-(4-Methoxybenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamido)Benzoate (CAS No. 392293-19-5)

Ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including a 1,3,4-thiadiazole ring, methoxybenzamide, and benzoate ester. This compound, identified by CAS No. 392293-19-5, has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection.

The molecular formula of ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate reflects its complex architecture, which includes a thiadiazole core linked to a methoxybenzamide moiety and an ethyl benzoate group. This structural diversity makes it a promising candidate for various biochemical applications, particularly in the design of enzyme inhibitors and antimicrobial agents.

Recent studies have explored the role of 1,3,4-thiadiazole derivatives in modulating biological pathways, which aligns with current trends in precision medicine and targeted therapy. Researchers are particularly interested in how the sulfanylacetamido bridge in this compound influences its binding affinity to specific protein targets, a topic frequently searched in academic databases and AI-driven research tools.

In the context of green chemistry, the synthesis of ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate has been optimized to reduce waste and improve yield, addressing growing concerns about sustainable chemical production. This aligns with the increasing demand for eco-friendly synthesis methods in the pharmaceutical industry, a hot topic in both scientific literature and industry forums.

The compound's potential applications extend to material science, where its unique electronic properties are being investigated for use in organic semiconductors. This interdisciplinary relevance makes CAS No. 392293-19-5 a subject of interest across multiple research domains, from medicinal chemistry to advanced materials engineering.

Quality control and analytical characterization of ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, critical factors for research and potential commercial applications.

From a commercial perspective, the global market for specialty chemicals like this compound is expanding, driven by increasing R&D investments in pharmaceutical intermediates and agrochemical ingredients. Market analysts frequently search for data on such niche compounds to identify growth opportunities in the fine chemicals sector.

In conclusion, ethyl 4-(2-{5-(4-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate represents a fascinating case study in modern chemical research, bridging multiple disciplines and addressing contemporary challenges in drug discovery, sustainable chemistry, and advanced materials. Its unique structural features and versatile applications make CAS No. 392293-19-5 a compound worth watching in scientific and industrial circles.